Propyl 5-amino-2-morpholin-4-ylbenzoate
Description
Propyl 5-amino-2-morpholin-4-ylbenzoate is a chemical compound with the molecular formula C14H20N2O3 . It is used in various applications, including pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of Propyl 5-amino-2-morpholin-4-ylbenzoate consists of 14 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms . The exact structure can be found in chemical databases like ChemSpider .Physical And Chemical Properties Analysis
The physical and chemical properties of Propyl 5-amino-2-morpholin-4-ylbenzoate, such as its boiling point, melting point, density, and molecular weight, can be found in chemical databases .Scientific Research Applications
Antioxidant Properties
One study investigated the antioxidant activities of derivatives related to Propyl 5-amino-2-morpholin-4-ylbenzoate, revealing that molecular descriptors such as electronic, steric, geometric, and energy parameters significantly influence antioxidant activity. These findings provide a theoretical basis for the design of new potential antioxidants (Drapak et al., 2019).
Antimicrobial Evaluation
Research on 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives showed that they possess significant antimicrobial activities against various microbial species, highlighting their potential as antimicrobial agents (Gul et al., 2017).
Synthesis and Potential Therapeutic Effects
Several studies have synthesized novel compounds related to Propyl 5-amino-2-morpholin-4-ylbenzoate, evaluating their potential therapeutic effects. For instance, synthesis of 1,3,4-oxadiazole derivatives and their evaluation for anti-inflammatory activities have been reported, suggesting the potential for developing novel biologically active compounds (Somashekhar & Kotnal, 2019).
Drug Metabolism Studies
The metabolism of novel oxazolidinone antibacterial drugs, where the morpholinyl ring is replaced, was studied to identify phase I metabolites using LC-MS/MS, contributing to the development of analytical methods for quantification in biological samples and aiding in pharmacodynamics and toxicodynamics studies (Sang et al., 2016).
properties
IUPAC Name |
propyl 5-amino-2-morpholin-4-ylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-2-7-19-14(17)12-10-11(15)3-4-13(12)16-5-8-18-9-6-16/h3-4,10H,2,5-9,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWWSCGISOHNQDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)C1=C(C=CC(=C1)N)N2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propyl 5-amino-2-morpholin-4-ylbenzoate | |
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